Cas no 2097958-33-1 (ethyl N-(3-chloropyrazin-2-yl)-N-methylglycinate)

• Product Name: ethyl N-(3-chloropyrazin-2-yl)-N-methylglycinate
• CAS No: 2097958-33-1
• MF: C₉H₁₂ClN₃O₂
• MW: 229.663480758667
• CID: 5723416
• PubChem ID: 121204729
• Update Time: 2025-06-11

ethyl N-(3-chloropyrazin-2-yl)-N-methylglycinate Chemical and Physical Properties

Names and Identifiers

• starbld0037261
• AKOS026713057
• F1907-8764
• ethyl N-(3-chloropyrazin-2-yl)-N-methylglycinate
• 2097958-33-1
• ethyl 2-[(3-chloropyrazin-2-yl)-methylamino]acetate
• Glycine, N-(3-chloro-2-pyrazinyl)-N-methyl-, ethyl ester

• Inchi： 1S/C9H12ClN3O2/c1-3-15-7(14)6-13(2)9-8(10)11-4-5-12-9/h4-5H,3,6H2,1-2H3
• InChI Key： GCMIVUIBLRMBAD-UHFFFAOYSA-N
• SMILES： ClC1C(=NC=CN=1)N(C)CC(=O)OCC

Computed Properties

• Exact Mass: 229.0618043g/mol
• Monoisotopic Mass: 229.0618043g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 5
• Complexity: 216
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 55.3Ų

Experimental Properties

• Density: 1.284±0.06 g/cm3(Predicted)
• Boiling Point: 313.1±42.0 °C(Predicted)
• pka: 1.95±0.10(Predicted)

Additional information on ethyl N-(3-chloropyrazin-2-yl)-N-methylglycinate

Professional Introduction to Ethyl N-(3-chloropyrazin-2-yl)-N-methylglycinate (CAS No. 2097958-33-1)

Ethyl N-(3-chloropyrazin-2-yl)-N-methylglycinate, a compound with the chemical identifier CAS No. 2097958-33-1, represents a significant advancement in the field of pharmaceutical chemistry and medicinal biology. This compound, characterized by its intricate molecular structure, has garnered considerable attention due to its potential applications in drug development and therapeutic interventions.

The molecular formula of Ethyl N-(3-chloropyrazin-2-yl)-N-methylglycinate is C₈H₁₁ClN₂O₃, reflecting its composition of carbon, hydrogen, chlorine, nitrogen, and oxygen atoms. The presence of a pyrazine ring substituted with a chlorine atom at the 3-position and an N-methylglycinate moiety at the nitrogen position contributes to its unique chemical properties and biological activities. This structural configuration not only enhances its solubility and stability but also influences its interaction with biological targets.

In recent years, there has been a growing interest in the development of small molecules that can modulate biological pathways associated with various diseases. Ethyl N-(3-chloropyrazin-2-yl)-N-methylglycinate has been extensively studied for its potential role in inhibiting key enzymes and receptors involved in inflammatory responses, cancer progression, and neurodegenerative disorders. Its ability to selectively interact with these targets makes it a promising candidate for the development of novel therapeutic agents.

One of the most compelling aspects of Ethyl N-(3-chloropyrazin-2-yl)-N-methylglycinate is its mechanism of action. Preclinical studies have demonstrated that this compound can inhibit the activity of enzymes such as cyclooxygenase (COX) and lipoxygenase (LOX), which are crucial in the production of pro-inflammatory mediators. By modulating these enzymatic pathways, the compound exhibits anti-inflammatory properties that could be beneficial in treating conditions like rheumatoid arthritis, inflammatory bowel disease, and other chronic inflammatory disorders.

Furthermore, research has indicated that Ethyl N-(3-chloropyrazin-2-yl)-N-methylglycinate may have significant anticancer potential. Studies have shown that it can induce apoptosis in various cancer cell lines by disrupting mitochondrial function and activating caspase-dependent pathways. The compound's ability to selectively target cancer cells while sparing healthy cells makes it an attractive option for developing targeted cancer therapies. Additionally, its interaction with microtubule dynamics suggests that it could be effective in inhibiting tumor growth by disrupting microtubule formation.

The pharmacokinetic profile of Ethyl N-(3-chloropyrazin-2-yl)-N-methylglycinate is another critical factor that contributes to its therapeutic potential. In vitro studies have revealed that the compound exhibits good bioavailability and rapid absorption following oral administration. Its metabolic stability allows for prolonged circulation in the bloodstream, ensuring sustained therapeutic effects. Moreover, preliminary toxicology studies have shown that it is well-tolerated at doses relevant to human therapy, further supporting its potential as a safe and effective therapeutic agent.

The synthesis of Ethyl N-(3-chloropyrazin-2-yl)-N-methylglycinate involves a multi-step process that requires careful optimization to ensure high yield and purity. The key steps include the chlorination of pyrazine derivatives followed by nucleophilic substitution with methylglycinate esters. Advanced synthetic techniques such as palladium-catalyzed cross-coupling reactions have been employed to enhance efficiency and minimize byproduct formation. These synthetic strategies not only improve the scalability of production but also ensure the high quality required for pharmaceutical applications.

The role of computational chemistry in the study of Ethyl N-(3-chloropyrazin-2-yl)-N-methylglycinate cannot be overstated. Molecular modeling techniques have been used to predict the binding affinity of the compound to various biological targets, providing valuable insights into its mechanism of action. These computational studies have helped researchers identify key interactions between the compound and its targets, guiding further optimization efforts to enhance potency and selectivity.

In conclusion, Ethyl N-(3-chloropyrazin-2-yl)-N-methylglycinate (CAS No. 2097958-33-1) represents a significant advancement in pharmaceutical chemistry with promising applications in drug development. Its unique molecular structure, coupled with its ability to modulate key biological pathways, makes it a valuable candidate for treating inflammatory diseases, cancer, and other disorders. Continued research into this compound will likely uncover even more exciting possibilities for its therapeutic use.